Cas no 2228416-28-0 (2-1-(aminooxy)ethyl-4-methoxyphenol)

• Product Name: 2-1-(aminooxy)ethyl-4-methoxyphenol
• CAS No: 2228416-28-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5942138
• PubChem ID: 165612549
• Update Time: 2025-07-23

2-1-(aminooxy)ethyl-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)ethyl-4-methoxyphenol
• EN300-1755753
• 2-[1-(aminooxy)ethyl]-4-methoxyphenol
• 2228416-28-0

• Inchi： 1S/C9H13NO3/c1-6(13-10)8-5-7(12-2)3-4-9(8)11/h3-6,11H,10H2,1-2H3
• InChI Key： KFIZCHORGZZWSE-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=C(C=CC=1O)OC)N

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-1-(aminooxy)ethyl-4-methoxyphenol

Comprehensive Overview of 2-1-(aminooxy)ethyl-4-methoxyphenol (CAS No. 2228416-28-0): Properties, Applications, and Innovations

2-1-(aminooxy)ethyl-4-methoxyphenol, identified by its CAS number 2228416-28-0, is a specialized organic compound garnering attention in pharmaceutical and cosmetic research. This molecule features a unique combination of aminooxy and methoxyphenol functional groups, making it a versatile intermediate for synthesizing bioactive derivatives. Its structural attributes align with growing demand for skin-lightening agents, antioxidants, and anti-aging formulations—topics frequently searched in dermatology and cosmetic science.

Recent studies highlight the compound’s potential in tyrosinase inhibition, a mechanism pivotal for addressing hyperpigmentation. Searches for "natural tyrosinase inhibitors" and "safe alternatives to hydroquinone" have surged, positioning 2-1-(aminooxy)ethyl-4-methoxyphenol as a candidate for next-generation cosmeceuticals. Its methoxyphenol moiety contributes to radical-scavenging activity, resonating with trends favoring oxidative stress reduction in skincare.

In pharmaceutical contexts, the aminooxy group enables conjugation with carbonyl compounds, facilitating drug delivery systems. Researchers exploring "targeted prodrug design" or "bioconjugation techniques" may find this compound valuable. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for regulatory compliance in GMP synthesis.

Environmental considerations are also addressed: the compound’s biodegradability profile aligns with green chemistry principles, a hotspot in 2024 sustainable chemistry searches. Patent analyses reveal applications in UV-protective coatings, linking to queries about "eco-friendly sunscreen additives."

Ongoing research explores synergies with polyphenols and peptides, capitalizing on its dual functionality. As consumers prioritize "multifunctional active ingredients," this compound’s adaptability meets market needs while adhering to REACH and FDA guidelines for non-toxic additives.